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Compound of Interest

Compound Name: Disperse Blue 85
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available ecotoxicity information
for the monoazo dye, Disperse Blue 85 (C.I. 11370; CAS No. 12222-83-2). Due to a lack of
specific published ecotoxicological studies on Disperse Blue 85, this guide synthesizes data
on its manufacturing precursors and related compounds to infer its potential environmental
impact. It also details standardized experimental protocols relevant to the ecotoxicity testing of
textile dyes.

Introduction to Disperse Blue 85

Disperse Blue 85 is a synthetic organic dye belonging to the single azo class.[1] Its chemical
formula is C1sH14CINsOs, with a molecular weight of 415.79 g/mol .[1] The manufacturing
process involves the diazotization of 2,4-Dinitro-6-chloroaniline and subsequent coupling with
N-hydroxyethyl-1-naphthylamine.[1] It is primarily used for dyeing polyester and its blended
fabrics, producing a red-light navy blue color.[1] Like many disperse dyes, it is characterized by
its low water solubility.

Quantitative Ecotoxicity Data

Direct quantitative ecotoxicity data (LCso, ECso, NOEC) for Disperse Blue 85 are not readily
available in published scientific literature. However, an assessment of its precursors can
provide insights into its potential toxicity.
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Table 1: Ecotoxicity Data for Precursors and Related Compounds of Disperse Blue 85

Test
Substance CAS No. . Endpoint Value Reference
Organism
2,4-Dinitro-6- -~ Acute Dermal
- 3531-19-9 Not specified o Category 1 [2]
chloroaniline Toxicity
Acute
Not specified Inhalation Category 2
Toxicity
- Acute Oral
Not specified o Category 2
Toxicity
) Long-term
Aquatic )
] (Chronic) Category 2
environment
hazard
1-
Naphthylamin Chronic Toxic with
e (related to 134-32-7 Aquatic life aquatic long lasting
coupling toxicity effects
component)
N-Phenyl-1-
naphthylamin )
o Acute aquatic  Category 1
e (related to 90-30-2 Aquatic life o ]
) toxicity (Very toxic)
coupling
component)
Chronic Very toxic
Aquatic life aguatic with long
toxicity lasting effects

Note: Data for N-hydroxyethyl-1-naphthylamine was not available. 1-Naphthylamine and N-

Phenyl-1-naphthylamine are presented as structurally related compounds to provide an

indication of potential toxicity.
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The precursor 2,4-Dinitro-6-chloroaniline is classified as hazardous to the aquatic environment
with long-term effects. Related naphthylamine compounds also exhibit high aquatic toxicity. Azo
dyes as a class are known to be of environmental concern due to their potential to form toxic
aromatic amines under reductive conditions.

Experimental Protocols

Standardized methodologies, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), are crucial for assessing the ecotoxicity of chemicals like
Disperse Blue 85.

Acute Toxicity Testing with Daphnia magna (OECD
Guideline 202)

This test assesses the acute immobilization of the freshwater invertebrate Daphnia magna.
¢ Test Organism: Young daphnids (less than 24 hours old) are used.

o Test Substance Preparation: Due to the low water solubility of disperse dyes, a stock solution
is typically prepared using a solubilizing agent or by creating a stable dispersion.

o Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48
hours.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

o Endpoint: The ECso (median effective concentration) for immobilization is calculated.

Fish Acute Toxicity Test (OECD Guideline 203)

This test evaluates the acute lethal toxicity of a substance to fish.

o Test Species: Commonly used species include Zebrafish (Danio rerio) or Fathead Minnow
(Pimephales promelas).

» Exposure: Fish are exposed to various concentrations of the test substance in a static or
semi-static system for 96 hours.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b083428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Observation: Mortality is recorded at 24, 48, 72, and 96 hours.

e Endpoint: The LCso (median lethal concentration) is determined.

Algal Growth Inhibition Test (OECD Guideline 201)

This test assesses the effect of a substance on the growth of freshwater algae.
o Test Species: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

o Exposure: Algal cultures are exposed to different concentrations of the test substance for 72
hours.

o Measurement: Algal growth is measured by cell counts or another biomass surrogate (e.g.,
fluorescence).

o Endpoint: The ECso for growth inhibition is calculated.

Mandatory Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Caption: Workflow for assessing aquatic ecotoxicity according to OECD guidelines.
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Caption: Generalized environmental fate and transformation pathway for a monoazo dye.
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Signaling Pathways and Mechanisms of Toxicity

Specific signaling pathways disrupted by Disperse Blue 85 have not been elucidated.
However, the toxicity of many azo dyes is linked to their metabolic breakdown products. Under
anaerobic conditions, the azo bond can be cleaved to form aromatic amines. These aromatic
amines are often more toxic and potentially carcinogenic or mutagenic than the parent dye
molecule. The toxicity of these amines can be exerted through various mechanisms, including
oxidative stress, DNA damage, and disruption of cellular signaling cascades. For instance,
some aromatic amines are known to be genotoxic, potentially leading to mutations.

Conclusion

While direct ecotoxicity data for Disperse Blue 85 is currently unavailable, the hazardous
properties of its precursors and the general toxicological profile of monoazo disperse dyes
suggest a potential for adverse environmental effects. The primary concern lies in its
persistence and the potential formation of toxic aromatic amines in anaerobic environments.
Standardized OECD testing protocols provide a robust framework for definitively determining
the ecotoxicological profile of this substance. Further research is essential to fill the existing
data gaps and enable a comprehensive environmental risk assessment for Disperse Blue 85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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